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Introduction
Methyleneurea (MU) is a slow-release nitrogen fertilizer produced through the condensation

reaction of urea and formaldehyde.[1] The resulting polymer consists of urea units linked by

methylene chains of varying lengths.[1] This polymeric structure is key to its function as a slow-

release nitrogen source, offering a more sustained nutrient supply compared to conventional,

highly soluble nitrogen fertilizers like urea. The slow release of nitrogen is primarily mediated by

microbial activity in the soil, which breaks down the polymer chains over time.[2][3] This

controlled release mechanism minimizes nitrogen loss through leaching and volatilization,

enhances nitrogen use efficiency by plants, and reduces the risk of foliage burn due to a low

salt index.

The rate of nitrogen release from methyleneurea can be tailored by controlling the

manufacturing process, specifically the urea-to-formaldehyde molar ratio, reaction temperature,

and pH.[1] This allows for the production of MU products with different proportions of cold

water-insoluble nitrogen (CWIN), which is a key indicator of its slow-release properties.

These application notes provide detailed protocols for the synthesis, characterization, and

evaluation of methyleneurea-based slow-release nitrogen systems, intended to guide

researchers in developing and assessing novel formulations.
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Data Presentation
Table 1: Typical Properties of Methyleneurea Fertilizers

Parameter Typical Value Description Reference

Total Nitrogen (% N) 38 - 40%

The total nitrogen

content in the

methyleneurea

product.

[4]

Cold Water Insoluble

Nitrogen (CWIN)
25 - 60%

The percentage of

nitrogen that is

insoluble in cold water

(25°C), indicating the

slow-release fraction.

[4]

Hot Water Insoluble

Nitrogen (HWIN)
< 15%

The percentage of

nitrogen that is

insoluble in hot water

(100°C), representing

the most slowly

available fraction.

Activity Index (AI) 40 - 65%

An index calculated

from CWIN and HWIN

that predicts the

availability of the slow-

release nitrogen.

Unreacted Urea

Nitrogen
15 - 30%

The portion of

nitrogen from free

urea, providing an

initial quick-release

component.

[4]

Salt Index Low

A low salt index

indicates a reduced

potential for causing

foliage burn compared

to soluble fertilizers.
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Table 2: Comparative Nitrogen Release from
Methyleneurea and Urea in Soil

Time (Days)

Soil
Ammoniacal
Nitrogen (ppm)
- Urea

Soil
Ammoniacal
Nitrogen (ppm)
-
Methyleneurea

Soil Nitrate
Nitrogen (ppm)
- Urea

Soil Nitrate
Nitrogen (ppm)
-
Methyleneurea

7 ~100 ~25 < 10 ~20

14 ~80 ~30 < 20 ~40

28 ~20 ~20 < 30 ~60

42 < 10 < 10 < 30 ~80

60 0 0 < 30 ~90

90 0 0 < 30 ~70

120 0 0 < 30 ~50

Note: Data is illustrative and compiled from graphical representations in the cited literature.

Actual values will vary with soil type, temperature, and specific MU formulation.

Experimental Protocols
Protocol 1: Laboratory Synthesis of Methyleneurea
Objective: To synthesize a methyleneurea polymer with slow-release nitrogen characteristics.

Materials:

Urea

Formaldehyde solution (37%)

Sulfuric acid (H₂SO₄), dilute solution (e.g., 1 M)

Sodium hydroxide (NaOH), dilute solution (e.g., 1 M)
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Distilled water

Three-necked flask

Condenser

Heating mantle with magnetic stirrer

pH meter

Beakers, graduated cylinders, and other standard laboratory glassware

Drying oven

Procedure:

Reaction Setup: In a three-necked flask equipped with a condenser and magnetic stirrer,

combine a pre-determined molar ratio of urea and formaldehyde solution. A common starting

point is a urea to formaldehyde (U:F) molar ratio between 1.2:1 and 2.0:1.

pH Adjustment (Alkaline Stage): Adjust the pH of the mixture to approximately 8.0-9.0 using

a dilute sodium hydroxide solution.

Initial Condensation: Gently heat the mixture to 40-50°C while stirring. Maintain this

temperature for approximately 1 hour to allow for the formation of methylolureas.

pH Adjustment (Acidic Stage): Cool the reaction mixture slightly and then carefully adjust the

pH to 4.0-5.0 using a dilute sulfuric acid solution. This acidic condition promotes the

polymerization of methylolureas into methyleneurea chains.

Polymerization: Increase the temperature to 60-70°C and continue stirring. The reaction time

at this stage will influence the average chain length of the polymer and, consequently, the

slow-release properties. A typical reaction time is 1-2 hours. The solution will become more

viscous as polymerization proceeds.

Neutralization and Product Recovery: Cool the reaction mixture to room temperature and

neutralize the pH to 7.0 with a dilute sodium hydroxide solution.
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Drying: Pour the resulting viscous liquid or slurry into a shallow dish and dry in an oven at

60-80°C until a solid, white product is obtained.

Grinding: Grind the dried methyleneurea into a powder or granular form as required for

subsequent experiments.

Protocol 2: Determination of Cold Water Insoluble
Nitrogen (CWIN)
Objective: To quantify the percentage of nitrogen in a methyleneurea fertilizer that is insoluble

in cold water, which serves as an index of its slow-release potential. This protocol is based on

the principles of the AOAC Official Method 945.01.[5]

Materials:

Methyleneurea fertilizer sample

Distilled water (25°C ± 2°C)

Filter paper (e.g., Whatman No. 42 or equivalent)

Funnel

Erlenmeyer flask (250 mL)

Kjeldahl digestion and distillation apparatus

Standard reagents for Kjeldahl nitrogen analysis

Procedure:

Sample Preparation: Weigh approximately 1 gram of the methyleneurea sample and record

the exact weight.

Extraction: Place the sample in a 250 mL Erlenmeyer flask and add 200 mL of distilled water

at 25°C.
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Agitation: Stopper the flask and shake for 15 minutes to dissolve the water-soluble

components.

Filtration: Filter the contents of the flask through a pre-weighed filter paper. Wash the residue

on the filter paper with several small portions of distilled water at 25°C until the filtrate is

colorless.

Drying: Carefully remove the filter paper with the residue and dry it in an oven at 100°C to a

constant weight.

Nitrogen Analysis: Analyze the nitrogen content of the dried residue using the Kjeldahl

method.

Calculation:

CWIN (%) = (% N in residue × weight of residue) / (weight of initial sample) × 100

Protocol 3: Soil Incubation Study for Nitrogen Release
Objective: To evaluate the nitrogen release profile of a methyleneurea formulation in soil under

controlled laboratory conditions.

Materials:

Methyleneurea fertilizer sample

Urea (for comparison)

Control (no nitrogen)

Sieved soil (e.g., sandy loam) with known properties (pH, organic matter content, etc.)

Incubation containers (e.g., 250 mL plastic cups with lids)

2 M Potassium chloride (KCl) solution

Analytical balance
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Equipment for nitrogen analysis in soil extracts (e.g., colorimeter, spectrophotometer, or

auto-analyzer)

Procedure:

Soil Preparation: Air-dry and sieve the soil to < 2 mm. Determine the moisture content of the

air-dried soil.

Treatment Application: For each treatment (Methyleneurea, Urea, Control), weigh an

amount of fertilizer equivalent to a specific application rate (e.g., 200 mg N per kg of soil) and

thoroughly mix it with a known weight of soil (e.g., 200 g). Prepare at least three replicates

for each treatment and each sampling time point.

Incubation: Adjust the moisture content of the soil in each container to a desired level (e.g.,

60% of water-holding capacity). Loosely cap the containers to allow for gas exchange while

minimizing moisture loss. Incubate the containers in the dark at a constant temperature (e.g.,

25°C).

Sampling: At predetermined time intervals (e.g., 0, 7, 14, 28, 56, 84, and 112 days),

destructively sample three replicate containers for each treatment.

Extraction: Extract the soil from each sampled container with 2 M KCl solution (e.g., 1:5 soil-

to-solution ratio). Shake the suspension for a specified time (e.g., 1 hour) and then filter or

centrifuge to obtain a clear extract.

Nitrogen Analysis: Analyze the extract for ammonium (NH₄⁺-N) and nitrate (NO₃⁻-N)

concentrations using a suitable analytical method (e.g., colorimetric methods).

Data Calculation:

Calculate the net nitrogen released from the fertilizer at each time point by subtracting the

inorganic nitrogen (NH₄⁺-N + NO₃⁻-N) in the control soil from that in the fertilized soil.

Express the results as the cumulative percentage of the total nitrogen applied that has

been released over time.
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Caption: Synthesis pathway of methyleneurea fertilizer.
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Caption: Microbial degradation and nitrogen release from methyleneurea.
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Caption: Workflow for evaluating methyleneurea slow-release fertilizer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b13816848?utm_src=pdf-custom-synthesis
https://www.premieragsource.com/webres/File/agronomy/fertility/ais1704_All_Crops_Controlled_Release_Nitrogen_CI130419.pdf
https://www.lebanonturf.com/education-center/turf-fertilizer/understanding-the-different-nitrogen-types-in-fertilizer
https://www.lebanonturf.com/education-center/turf-fertilizer/understanding-the-different-nitrogen-types-in-fertilizer
https://nu-tec.com/turf/xtension-mu/
http://www.weedturf.org/article/?num=N0260090108
https://www.fertilizer.org/wp-content/uploads/2023/01/2020_IFA_Review_of_Analytical_Methods_for_Slow_and_Controlled_Release_Fertilizers.pdf
https://www.benchchem.com/product/b13816848#application-of-methyleneurea-in-slow-release-nitrogen-delivery-systems
https://www.benchchem.com/product/b13816848#application-of-methyleneurea-in-slow-release-nitrogen-delivery-systems
https://www.benchchem.com/product/b13816848#application-of-methyleneurea-in-slow-release-nitrogen-delivery-systems
https://www.benchchem.com/product/b13816848#application-of-methyleneurea-in-slow-release-nitrogen-delivery-systems
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13816848?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13816848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13816848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

